Cas no 1806630-46-5 (4-Bromo-2,5-diamino-1H-benzimidazole)

• Product Name: 4-Bromo-2,5-diamino-1H-benzimidazole
• CAS No: 1806630-46-5
• MF: C₇H₇BrN₄
• MW: 227.061279535294
• CID: 4824735
• Update Time: 2023-08-19

4-Bromo-2,5-diamino-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-diamino-1H-benzimidazole

• Inchi： 1S/C7H7BrN4/c8-5-3(9)1-2-4-6(5)12-7(10)11-4/h1-2H,9H2,(H3,10,11,12)
• InChI Key： QRBOMISGSVLUFN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1N=C(N)N2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7